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Compound of Interest

Compound Name: Pentanimidoylamino-acetic acid

Cat. No.: B061729

An In-depth Guide to the Chemical Properties, Synthesis, and Application of a Key Losartan
Intermediate

Introduction

N-(1-iminopentyl)glycine, with the CAS number 193140-43-1, is a crucial intermediate in the
synthesis of Losartan, an angiotensin Il receptor antagonist widely used in the treatment of
hypertension.[1] This technical guide provides a comprehensive overview of the known
chemical properties of N-(1-iminopentyl)glycine, its synthesis, and its subsequent conversion to
2-butyl-4-chloro-1H-imidazole-5-carboxaldehyde, a key building block for Losartan. This
document is intended for researchers, scientists, and professionals in the field of drug
development and pharmaceutical manufacturing.

Chemical and Physical Properties

While extensive experimental data for N-(1-iminopentyl)glycine is not readily available in peer-
reviewed literature, its fundamental properties have been reported by various chemical
suppliers and in patent literature. A summary of these properties is presented in the table
below.
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Property Value Source
Molecular Formula C7H14N202 [2][3]
Molecular Weight 158.20 g/mol [2][3]
CAS Number 193140-43-1 [3][4]
Appearance Solid (predicted) [4]

Boiling Point (Predicted)

268.4+42.0°C

[2]

Density (Predicted)

1.12 + 0.1 g/cm3

[2]

pKa (Predicted) 3.48 £0.10 [2]
INChl=1S/C7H14N202/c1-2-3-

InChl 4-6(8)9-5-7(10)11/h2-5H2,1H3, [3]
(H2,8,9)(H,10,11)

SMILES CCCCC(=N)NCC(=0)O [5]
2-Pentanimidamidoacetic acid,

Synonyms (Pentanimidoylamino)acetic [1]

acid

Synthesis of N-(1-Iminopentyl)glycine

The synthesis of N-(1-iminopentyl)glycine is not explicitly detailed in readily available scientific

literature. However, based on general principles of organic chemistry and information from

patents concerning the synthesis of Losartan intermediates, a plausible synthetic route involves

the condensation of an imido ester with glycine or a glycine derivative.

Experimental Protocol (Plausible)

Materials:

e Methyl pentanimidate hydrochloride

e Glycine

e Sodium methoxide
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e Methanol

o Diethyl ether

Procedure:

A solution of glycine (1 equivalent) in anhydrous methanol is prepared in a round-bottom
flask equipped with a magnetic stirrer and a reflux condenser.

o Sodium methoxide (1 equivalent) is added to the solution to deprotonate the glycine.
o Methyl pentanimidate hydrochloride (1 equivalent) is added to the reaction mixture.

e The mixture is stirred at room temperature for 24-48 hours. The progress of the reaction can
be monitored by thin-layer chromatography (TLC).

¢ Upon completion of the reaction, the solvent is removed under reduced pressure.

e The resulting crude product is triturated with diethyl ether to remove any unreacted starting
materials and byproducts.

e The solid product, N-(1-iminopentyl)glycine, is collected by filtration and dried under vacuum.

Role in Losartan Synthesis: Formation of 2-Butyl-4-
chloro-1H-imidazole-5-carboxaldehyde

N-(1-iminopentyl)glycine serves as a key precursor in the synthesis of 2-butyl-4-chloro-1H-
imidazole-5-carboxaldehyde, a critical intermediate for Losartan. This transformation is typically
achieved through a Vilsmeier-Haack type reaction.

Experimental Protocol

Materials:
e N-(1-iminopentyl)glycine

e Phosphorus oxychloride (POCIs)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e N,N-Dimethylformamide (DMF)
e Toluene

e Sodium hydroxide solution
Procedure:

» N-(1-iminopentyl)glycine (1 equivalent) is suspended in an inert solvent such as toluene in a
multi-necked flask equipped with a stirrer, dropping funnel, and a condenser.

e The mixture is cooled in an ice bath.

e Phosphorus oxychloride (POCIs) (2-3 equivalents) is added dropwise to the suspension
while maintaining the temperature below 10 °C.

e N,N-Dimethylformamide (DMF) (2-3 equivalents) is then added dropwise to the reaction
mixture.

« After the addition is complete, the reaction mixture is gradually warmed to room temperature
and then heated to reflux for several hours until the reaction is complete (monitored by TLC).

e The reaction mixture is cooled to room temperature and slowly quenched by pouring it onto
crushed ice.

e The pH of the aqueous layer is carefully adjusted to 8-9 with a sodium hydroxide solution.
e The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

e The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,
and the solvent is evaporated under reduced pressure to yield the crude 2-butyl-4-chloro-1H-
imidazole-5-carboxaldehyde.

e The crude product can be further purified by column chromatography or recrystallization.

Synthetic Pathway Diagram

Caption: Synthetic pathway to a key Losartan intermediate.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectral Data (Representative)

Specific, experimentally determined spectral data for N-(1-iminopentyl)glycine is not available
in the public domain. The following table provides representative, predicted spectral data based
on the chemical structure and data from analogous compounds.

Technique Expected Features

Signals corresponding to the pentyl group
protons (CHs, CHz, CHz, CH2), the methylene

1H NMR _ _
protons of the glycine moiety, and exchangeable
protons of the imino and carboxylic acid groups.
Resonances for the carbons of the pentyl chain,
the imino carbon, the methylene carbon of the
13C NMR

glycine moiety, and the carbonyl carbon of the

carboxylic acid.

Characteristic absorption bands for N-H
stretching (imino group), O-H stretching

IR (Infrared) Spectroscopy i ) )
(carboxylic acid), C=N stretching, and C=0

stretching.

A molecular ion peak corresponding to the

molecular weight of the compound (158.20
Mass Spectrometry (MS) o )

g/mol ) and characteristic fragmentation

patterns.

Biological Activity and Signaling Pathways

Currently, there is no published research on the biological activity or potential signaling
pathway involvement of N-(1-iminopentyl)glycine beyond its established role as a chemical
intermediate in the synthesis of Losartan. Its reactivity is primarily of interest in the context of
organic synthesis rather than pharmacology.

Conclusion

N-(1-iminopentyl)glycine is a vital, albeit not extensively studied, chemical intermediate. Its
efficient synthesis and conversion are critical for the large-scale production of the
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antihypertensive drug Losartan. While detailed, publicly available data on its physicochemical
and biological properties are scarce, this guide provides a consolidated overview based on
existing patent literature and chemical principles. Further research into the properties and
potential applications of this molecule could be of interest to the pharmaceutical and chemical
industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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